Cas no 917906-02-6 (1-Propanone, 2-(3-nitrophenyl)-1-phenyl-)

1-Propanone, 2-(3-nitrophenyl)-1-phenyl- structure
917906-02-6 structure
Product name:1-Propanone, 2-(3-nitrophenyl)-1-phenyl-
CAS No:917906-02-6
MF:C15H13NO3
MW:255.26862
CID:782660
PubChem ID:12000384

1-Propanone, 2-(3-nitrophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2-(3-nitrophenyl)-1-phenyl-
    • 2-(3-nitrophenyl)-1-phenylpropan-1-one
    • DTXSID40475571
    • 917906-02-6
    • Inchi: InChI=1S/C15H13NO3/c1-11(15(17)12-6-3-2-4-7-12)13-8-5-9-14(10-13)16(18)19/h2-11H,1H3
    • InChI Key: VRTXARLNANGXGK-UHFFFAOYSA-N
    • SMILES: CC(C1=CC(=CC=C1)[N+](=O)[O-])C(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 255.08954328g/mol
  • Monoisotopic Mass: 255.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.9Ų

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